Cas no 1394783-32-4 (1-(4-Bromo-3-fluoro-phenyl)-ethanol)

• Product Name: 1-(4-Bromo-3-fluoro-phenyl)-ethanol
• CAS No: 1394783-32-4
• MF: C₈H₈BrFO
• MW: 219.050925254822
• MDL: MFCD22392132
• CID: 4596880
• PubChem ID: 71756542
• Update Time: 2025-06-14

1-(4-Bromo-3-fluoro-phenyl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-fluoro-phenyl)-ethanol
• Benzenemethanol, 4-bromo-3-fluoro-α-methyl-
• 1-(4-Bromo-3-fluorophenyl)ethan-1-ol

• MDL： MFCD22392132
• Inchi： 1S/C8H8BrFO/c1-5(11)6-2-3-7(9)8(10)4-6/h2-5,11H,1H3
• InChI Key： JFJHYEIFGRXLFR-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(Br)C(F)=C1)C

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-Bromo-3-fluoro-phenyl)-ethanol

Comprehensive Overview of 1-(4-Bromo-3-fluoro-phenyl)-ethanol (CAS No. 1394783-32-4)

1-(4-Bromo-3-fluoro-phenyl)-ethanol (CAS No. 1394783-32-4) is a halogenated aromatic alcohol with significant applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Its unique molecular structure, featuring both bromo and fluoro substituents, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable building block in modern organic chemistry. Researchers and industries are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and GPCR modulators, aligning with the growing demand for precision medicine.

The compound’s 4-bromo-3-fluoro-phenyl moiety contributes to its versatility in Suzuki-Miyaura coupling and Buchwald-Hartwig amination, two widely used methods in medicinal chemistry. Recent studies highlight its role in synthesizing biaryl ethers, a class of compounds with antimicrobial and anti-inflammatory properties. This aligns with the current trend of repurposing halogenated intermediates for antibiotic resistance research, a hot topic in 2024 due to the global health crisis. Additionally, its ethanol functional group allows for further derivatization, enabling the creation of prodrugs or biodegradable polymers.

From an industrial perspective, 1-(4-Bromo-3-fluoro-phenyl)-ethanol is gaining traction in the development of OLED materials and liquid crystals, driven by the booming electronics sector. Its electron-withdrawing properties improve charge transport efficiency, a critical factor for next-generation displays. Environmental considerations also play a role; manufacturers are optimizing greener synthesis routes using catalytic hydrogenation to reduce waste, addressing the sustainable chemistry movement.

Analytical characterization of CAS No. 1394783-32-4 typically involves HPLC, NMR, and mass spectrometry to ensure purity, a key concern for regulatory compliance in pharmaceuticals. Stability studies under varying pH and temperature conditions are essential, as degradation products could impact efficacy. These protocols resonate with the FDA’s push for quality-by-design (QbD) principles, a frequent search query among quality control professionals.

In summary, 1-(4-Bromo-3-fluoro-phenyl)-ethanol exemplifies the intersection of innovation and practicality. Its applications span life sciences, electronics, and green technology, reflecting multidisciplinary trends. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing challenges like drug delivery and energy-efficient materials, making it a subject of ongoing scientific and commercial interest.